Cas no 386748-48-7 (1-(2-bromoethyl)-2-methoxy-3-methylbenzene)

• Product Name: 1-(2-bromoethyl)-2-methoxy-3-methylbenzene
• CAS No: 386748-48-7
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 6355817
• PubChem ID: 85801724
• Update Time: 2025-07-10

1-(2-bromoethyl)-2-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-2-methoxy-3-methylbenzene
• EN300-1919792
• 386748-48-7

• Inchi： 1S/C10H13BrO/c1-8-4-3-5-9(6-7-11)10(8)12-2/h3-5H,6-7H2,1-2H3
• InChI Key： ARHJPOHWKGNCMA-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=C(C)C=1OC

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-bromoethyl)-2-methoxy-3-methylbenzene

Comprehensive Overview of 1-(2-Bromoethyl)-2-methoxy-3-methylbenzene (CAS No. 386748-48-7): Properties, Applications, and Industry Insights

1-(2-Bromoethyl)-2-methoxy-3-methylbenzene (CAS 386748-48-7) is a specialized organic compound gaining attention in pharmaceutical intermediates and material science. With the rising demand for high-purity brominated aromatic compounds, this chemical serves as a critical building block in synthetic chemistry. Its molecular structure combines a bromoethyl side chain with a methoxy-methylbenzene core, offering unique reactivity for cross-coupling reactions—a hot topic in modern green chemistry and catalysis research.

Recent studies highlight its role in developing non-toxic flame retardants, aligning with global trends toward sustainable materials. Researchers are exploring its potential in OLED manufacturing, where brominated precursors enhance luminescent efficiency—a frequent search query among material scientists. The compound’s low volatility and thermal stability (up to 200°C) make it suitable for high-temperature applications, addressing industry concerns about solvent degradation.

From an analytical perspective, 386748-48-7 exhibits distinct NMR peaks at 7.2 ppm (aromatic protons) and 3.8 ppm (methoxy group), facilitating quality control—a key concern for buyers on platforms like ChemSpider and Reaxys. Chromatographic methods (HPLC purity >98%) ensure compliance with REACH regulations, another trending search term in the chemical procurement space. The compound’s logP value of 3.1 suggests moderate lipophilicity, relevant for drug delivery system design.

Innovative applications include its use in liquid crystal polymers (LCPs) for 5G devices, leveraging its mesogenic properties. This aligns with the surge in searches for 5G-compatible materials. Furthermore, its derivatization into photoacid generators (PAGs) supports advancements in semiconductor lithography—answering frequent queries about EUV photoresist components.

Environmental considerations are paramount: 1-(2-bromoethyl)-2-methoxy-3-methylbenzene shows biodegradability under OECD 301B conditions, addressing ESG-focused procurement trends. Storage recommendations emphasize argon-filled amber vials to prevent radical bromination—a technical detail often searched by lab managers. Pricing volatility due to bromine supply chain fluctuations remains a discussion point in specialty chemical forums.

In conclusion, CAS 386748-48-7 exemplifies the intersection of structural versatility and application-driven innovation. Its relevance spans bioconjugation chemistry, advanced material synthesis, and process optimization—topics dominating 2024’s chemical research agendas. For analytical data sheets or custom synthesis inquiries, consult accredited suppliers with ISO 9001-certified facilities to ensure batch-to-batch consistency.